Cas no 46038-05-5 (3-CHLOROISOQUINOLINE 2-OXIDE)

• Product Name: 3-CHLOROISOQUINOLINE 2-OXIDE
• CAS No: 46038-05-5
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 930163
• PubChem ID: 12296712
• Update Time: 2025-04-19

3-CHLOROISOQUINOLINE 2-OXIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLOROISOQUINOLINE 2-OXIDE
• 3-chloro-2-oxidoisoquinolin-2-ium
• 46038-05-5
• SCHEMBL10981311
• AKOS006274428
• DB-304609
• IAZNEBKJQPVSHO-UHFFFAOYSA-N
• DTXSID60485677
• 3-chloroisoquinoline-2-oxide

• Inchi： 1S/C9H6ClNO/c10-9-5-7-3-1-2-4-8(7)6-11(9)12/h1-6H
• InChI Key： IAZNEBKJQPVSHO-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C=[N+]1[O-]

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.5Ų